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Compound of Interest

Compound Name: 3-Methyl-3-octanol

Cat. No.: B1583038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 3-Methyl-3-
octanol (CAS No: 5340-36-3), a tertiary alcohol used in various research and development

applications. Adherence to these protocols is crucial to ensure personnel safety and maintain

the integrity of the chemical.

Chemical and Physical Properties
Proper handling and storage procedures are predicated on a thorough understanding of the

substance's physical and chemical properties.
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Property Value Source(s)

Molecular Formula C9H20O [1]

Molecular Weight 144.25 g/mol [1][2]

Appearance Clear, colorless liquid [3]

Boiling Point 127 °C (lit.) [2]

Melting Point No data available [3]

Flash Point
72.78 °C (163.0 °F) - closed

cup
[2]

Density 0.822 g/mL at 25 °C (lit.) [2]

Solubility
Soluble in alcohol. Insoluble in

water.
[4]

Vapor Pressure
0.217000 mmHg @ 25.00 °C

(est)
[4]

Hazard Identification and Safety Precautions
3-Methyl-3-octanol is classified as a hazardous substance. The following table outlines its

hazard statements according to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS).
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Hazard Class GHS Classification
Precautionary
Statement(s)

Source(s)

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation. P264, P280,

P302+P352,

P332+P313,

P362+P364

[1][2][3]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation. P280,

P305+P351+P338,

P337+P313

[1][2][3]

Specific target organ

toxicity — single

exposure

Category 3

(Respiratory system)

H335: May cause

respiratory irritation.

P261, P271,

P304+P340, P312

[2][3][5]

Flammable liquids Category 4

H227: Combustible

liquid. P210, P280,

P370+P378,

P403+P235, P501

[3]

Signal Word: Warning[2]

Personal Protective Equipment (PPE): A risk assessment should always be conducted to

determine the appropriate PPE. However, the following are generally recommended[5]:

Eye Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-approved

safety goggles are mandatory.[5] A face shield may be necessary when handling larger

quantities[6].

Hand Protection: Handle with chemically resistant gloves (e.g., nitrile, butyl rubber). Gloves

must be inspected prior to use.[5][6]

Skin and Body Protection: Wear an impervious lab coat and appropriate protective clothing

to prevent skin exposure.[5]
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Respiratory Protection: Use only in a well-ventilated area, preferably in a chemical fume

hood.[5] If a risk assessment indicates the need for a respirator, use a NIOSH-approved

respirator or one conforming to European Standard EN 14387.[2][5]

Experimental Protocols
The following protocols provide a general framework for the safe handling of 3-Methyl-3-
octanol in a laboratory setting. Specific experimental procedures should be adapted based on

the nature of the research.

Preparation:

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Assemble all necessary equipment and reagents.

Don the appropriate personal protective equipment (PPE) as outlined in Section 2.

Aliquoting and Transfer:

Perform all transfers of 3-Methyl-3-octanol within a chemical fume hood to minimize

inhalation exposure.

Use spark-proof tools and equipment to prevent ignition of vapors.[7][8]

Ground and bond containers and receiving equipment during transfers to prevent static

discharge.[7]

Avoid contact with skin and eyes.[5]

Post-Handling:

Tightly close the container immediately after use.[3]

Decontaminate all equipment that has come into contact with the chemical.

Remove and properly dispose of contaminated PPE.
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Wash hands and any exposed skin thoroughly after handling.[3]

In case of skin contact: Immediately wash with plenty of soap and water. If skin irritation

occurs, get medical advice/attention. Take off contaminated clothing and wash it before

reuse.[3]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[3]

If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[3]

If swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.[9]

In case of fire: Use CO2, dry chemical, or foam for extinction.[3] Water spray can be used to

cool unopened containers.[9]

Storage Procedures
Proper storage of 3-Methyl-3-octanol is essential for maintaining its stability and preventing

accidents.

Store in a well-ventilated place.[3]

Keep the container tightly closed.[3][7]

Store in a cool, dry place away from heat, sparks, open flames, and other ignition sources.[3]

[7]

Store apart from incompatible materials such as strong oxidizing agents.[3]

The storage class for this chemical is 10 - Combustible liquids.[2]

Visualizations
The following diagrams illustrate key workflows and logical relationships for the safe handling

and storage of 3-Methyl-3-octanol.
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Preparation Handling Post-Handling

Prepare Work Area
(Fume Hood) Don Appropriate PPE Aliquot & Transfer

(Spark-Proof Tools) Tightly Close Container Decontaminate Equipment Dispose of Contaminated PPE Wash Hands
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Receiving 3-Methyl-3-octanol

Is the container
undamaged and sealed?

Quarantine and
report to safety officer

No

Select Storage Location

Yes

Is the area
well-ventilated?

Find suitable
alternative storage

No

Are there ignition
sources nearby?

Yes

Remove ignition sources
or choose another location

Yes

Are incompatible
materials present?

No

Segregate from
incompatible materials

Yes

Store 3-Methyl-3-octanol
with container tightly closed

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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